6-[(2-isopropyl-1H-imidazol-1-yl)sulfonyl]-2H-chromen-2-one

• IUPAC Name: 6-(2-propan-2-ylimidazol-1-yl)sulfonylchromen-2-one
• InChI: InChI=1S/C15H14N2O4S/c1-10(2)15-16-7-8-17(15)22(19,20)12-4-5-13-11(9-12)3-6-14(18)21-13/h3-10H,1-2H3
• InChI Key: HUIDEISTNZNDRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1S(=O)(=O)C2=CC3=C(C=C2)OC(=O)C=C3
• Molecular Formula: C15H14N2O4S
• Molecular Weight: 318.3 g/mol

Description

The compound “6-[(2-isopropyl-1H-imidazol-1-yl)sulfonyl]-2H-chromen-2-one” is a complex organic molecule that contains an imidazole ring and a chromen-2-one structure. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Chromen-2-one is a chemical structure that is commonly found in a variety of natural products and pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of the imidazole ring and the chromen-2-one structure. The imidazole ring contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Imidazole rings are known to participate in a variety of chemical reactions due to their unique electronic structure.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. The physical and chemical properties of the specific compound “this compound” would depend on the specific substituents and their positions on the imidazole ring and the chromen-2-one structure.

Mechanism of Action

The mechanism of action would depend on the specific use of this compound. For example, many imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. Generally, compounds containing imidazole rings should be handled with care as they may have bioactive properties.

Future Directions

Future research could focus on exploring the potential applications of this compound in various fields such as medicine, due to the wide range of biological activities exhibited by imidazole derivatives. Additionally, further studies could be conducted to optimize the synthesis process and to explore the chemical reactions involving this compound.